Cas no 2770525-15-8 ((9H-fluoren-9-yl)methyl N-[4-hydroxy-3,5-bis(propan-2-yl)phenyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[4-hydroxy-3,5-bis(propan-2-yl)phenyl]carbamate
• CAS No: 2770525-15-8
• MF: C₂₇H₂₉NO₃
• MW: 415.524067640305
• CID: 6595468
• PubChem ID: 165994545
• Update Time: 2025-06-13

(9H-fluoren-9-yl)methyl N-[4-hydroxy-3,5-bis(propan-2-yl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2770525-15-8
• (9H-fluoren-9-yl)methyl N-[4-hydroxy-3,5-bis(propan-2-yl)phenyl]carbamate
• EN300-37396612

• Inchi： 1S/C27H29NO3/c1-16(2)23-13-18(14-24(17(3)4)26(23)29)28-27(30)31-15-25-21-11-7-5-9-19(21)20-10-6-8-12-22(20)25/h5-14,16-17,25,29H,15H2,1-4H3,(H,28,30)
• InChI Key： PULDDRZKLIFAAF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=C(C=1)C(C)C)O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.21474379g/mol
• Monoisotopic Mass: 415.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 58.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[4-hydroxy-3,5-bis(propan-2-yl)phenyl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[4-hydroxy-3,5-bis(propan-2-yl)phenyl]carbamate (CAS No. 2770525-15-8)

The compound (9H-fluoren-9-yl)methyl N-[4-hydroxy-3,5-bis(propan-2-yl)phenyl]carbamate, identified by its CAS number 2770525-15-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a fluorene core and a carbamate functional group attached to a bis(propan-2-yl)phenyl moiety, suggests a high degree of chemical complexity and versatility.

In recent years, the exploration of novel heterocyclic compounds has led to the discovery of numerous bioactive molecules with therapeutic potential. The fluorene scaffold, known for its rigidity and stability, is often incorporated into drug molecules to enhance their pharmacokinetic properties. The carbamate group, on the other hand, is a well-established pharmacophore that can interact with various biological targets, making it a valuable component in medicinal chemistry. The presence of hydroxyl and isopropyl substituents on the phenyl ring further diversifies the compound's chemical profile, potentially influencing its solubility, metabolic stability, and binding affinity.

Current research in the field of pharmaceutical sciences has highlighted the importance of structurally diverse compounds in addressing complex diseases. The (9H-fluoren-9-yl)methyl N-[4-hydroxy-3,5-bis(propan-2-yl)phenyl]carbamate has been studied for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses and cell proliferation. These findings are particularly intriguing given the growing interest in targeted therapies for conditions such as cancer and autoimmune disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex molecular framework. The use of high-performance analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in characterizing the compound's structure and confirming its identity.

One of the key challenges in pharmaceutical development is optimizing the pharmacokinetic properties of novel compounds. The hydrophobic nature of the fluorene core necessitates careful consideration of solubility issues. Researchers have explored various strategies to enhance water solubility, including the introduction of polar functional groups and the use of prodrugs. These efforts are essential for ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body.

In vitro studies have provided valuable insights into the biological activity of (9H-fluoren-9-yl)methyl N-[4-hydroxy-3,5-bis(propan-2-yl)phenyl]carbamate. Cell-based assays have revealed potent interactions with specific targets, suggesting potential therapeutic applications. For instance, preliminary data indicate that this compound may inhibit the activity of kinases involved in tumor growth and metastasis. Additionally, its ability to modulate lipid metabolism has been observed in lipidomic studies, highlighting its potential role in managing metabolic disorders.

The development of novel drug candidates is a lengthy and intricate process that involves extensive testing for efficacy and safety. Preclinical studies are conducted to evaluate the compound's pharmacological effects on animal models before it can be tested in human trials. These studies provide critical information about dosing regimens, potential side effects, and interactions with other drugs. The results from these studies are essential for determining whether the compound progresses to clinical development.

Advances in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how it interacts with biological targets at the atomic level. These simulations can guide experimental design and help identify optimal modifications to enhance its therapeutic potential. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and increase the likelihood of success.

The future prospects for (9H-fluoren-9-yl)methyl N-[4-hydroxy-3,5-bis(propan-2-yl)phenyl]carbamate are promising given its unique structural features and biological activity. Ongoing research aims to further optimize its properties through structural modifications and formulation development. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable therapeutic options for patients worldwide.